1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one

• IUPAC Name: 1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one
• InChI: InChI=1S/C13H17NO2/c1-4-12(15)14-9-13(2,3)16-11-8-6-5-7-10(11)14/h5-8H,4,9H2,1-3H3
• InChI Key: NYENHTASBWNVLD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CC(OC2=CC=CC=C21)(C)C
• Molecular Formula: C13H17NO2
• Molecular Weight: 219.28 g/mol

Description

1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one, also known as DBZP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DBZP is a member of the benzoxazine family of compounds, which are known for their unique chemical and physical properties. In

Scientific Research Applications

1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one has been studied for its potential applications in a variety of scientific fields, including materials science, organic chemistry, and biochemistry. In materials science, this compound has been used as a monomer for the synthesis of polybenzoxazines, which are high-performance thermosetting polymers. In organic chemistry, this compound has been used as a reagent for the synthesis of various compounds, including benzoxazine-based dendrimers. In biochemistry, this compound has been investigated for its potential as a fluorescent probe for the detection of reactive oxygen species.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one is not well understood, but it is thought to involve the formation of stable radicals upon exposure to light or heat. These radicals can then react with other molecules, leading to a variety of chemical transformations.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in vitro. For example, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells, and to inhibit the growth of various types of cancer cells. This compound has also been shown to have antioxidant properties, and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one has several advantages for use in lab experiments. It is a stable and relatively inexpensive compound that can be synthesized in large quantities. It is also highly fluorescent, which makes it useful for imaging studies. However, this compound has some limitations as well. It is relatively insoluble in water, which can make it difficult to work with in aqueous environments. Additionally, its mechanism of action is not well understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on 1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one. One area of interest is the development of new synthetic methods for this compound and related compounds. Another area of interest is the investigation of the mechanism of action of this compound, which could lead to the development of new applications for the compound. Additionally, the use of this compound as a fluorescent probe for the detection of reactive oxygen species could be further explored. Finally, the potential use of this compound as a therapeutic agent for the treatment of cancer and other diseases could be investigated.

Synthesis Methods

1-(2,2-dimethyl-3H-1,4-benzoxazin-4-yl)propan-1-one can be synthesized using a variety of methods. One common method involves the reaction of 2,2-dimethyl-3H-1,4-benzoxazin-4-ol with propionyl chloride in the presence of a strong acid catalyst. This reaction results in the formation of this compound, which can be purified using standard techniques such as column chromatography. Other methods of synthesis have also been reported in the literature.